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Compound of Interest

Compound Name: 5-Methylindole

Cat. No.: B121678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 5-
Methylindole, a crucial reagent in various life science research and drug development

applications. This document outlines the known hazards, proper handling and storage

procedures, emergency response measures, and available toxicological data to ensure its safe

use in a laboratory setting.

Hazard Identification and Classification
5-Methylindole is classified as a hazardous substance. The primary hazards are skin irritation,

serious eye irritation, and respiratory irritation. It is essential for all personnel handling this

chemical to be fully aware of these potential risks.

Globally Harmonized System (GHS) Classification:

Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific Target Organ Toxicity (Single

Exposure); Respiratory System
3
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Signal Word:Warning[1][2][3]

Hazard Statements:[2][3][4]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Other Hazards:

Stench: This compound has a strong, unpleasant odor.[1]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of 5-Methylindole is

fundamental to its safe handling and storage.

Property Value

Molecular Formula C₉H₉N

Molecular Weight 131.17 g/mol [4]

Appearance
White to light yellow or slightly beige crystalline

solid/powder[4][5]

Melting Point 60-62 °C[4][6]

Boiling Point 269 °C at 760 mmHg[7]

Flash Point 114.7 °C[7]

Solubility
Insoluble in water. Slightly soluble in chloroform

and methanol.[7]

Vapor Pressure 0.0123 mmHg at 25°C[7]
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Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure laboratory safety.

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1][2]

Use in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust

or vapors.[1]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Avoid dust formation.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[1]

Protect from light, as the substance is light-sensitive.[1]

For long-term storage of stock solutions, store at -80°C for up to 6 months or at -20°C for up

to 1 month.[8]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 5-Methylindole.
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Protection Type Specifications

Eye/Face

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory

If exposure limits are exceeded or if irritation or

other symptoms are experienced, use a

NIOSH/MSHA or European Standard EN 149

approved respirator. A particulate filter

conforming to EN 143 is recommended.[1]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.
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Exposure Route First-Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Get medical

attention if symptoms occur.[1][3]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, call a physician. Take off contaminated

clothing and wash before reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention.[1][3]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention if symptoms occur.[1]

Fire-Fighting Measures
In case of a fire involving 5-Methylindole, follow these procedures.
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Aspect Guideline

Suitable Extinguishing Media
Water spray, carbon dioxide (CO₂), dry

chemical, or chemical foam.[1]

Unsuitable Extinguishing Media No information available.

Hazardous Decomposition Products

Under fire conditions, hazardous decomposition

products such as nitrogen oxides (NOx), carbon

monoxide (CO), and carbon dioxide (CO₂) can

be formed.[1]

Protective Equipment

As in any fire, wear a self-contained breathing

apparatus (SCBA) with pressure-demand,

MSHA/NIOSH (approved or equivalent), and full

protective gear.[1]

Toxicological Information
The toxicological properties of 5-Methylindole have not been fully investigated. The available

data indicates that it is an irritant.

Acute Toxicity: No acute toxicity information is available for this product.[9]

Mechanisms of Toxicity:

Skin and Eye Irritation: The exact signaling pathways for 5-Methylindole-induced irritation

are not well-documented. However, chemical irritants generally cause damage to skin and

eye tissues through mechanisms such as disruption of the cell membrane, denaturation of

proteins, and induction of an inflammatory response.[10][11] In the skin, this can lead to the

release of pro-inflammatory cytokines from keratinocytes.[11][12] In the eye, chemical

irritants can cause coagulation of proteins, leading to corneal opacity.[10]

Respiratory Irritation: While the specific mechanism for 5-Methylindole is not detailed,

studies on the closely related compound, 3-methylindole, indicate that its pulmonary toxicity

is due to metabolic activation by cytochrome P450 enzymes in the lung.[13][14] This process

can form reactive intermediates that bind to cellular macromolecules, leading to cell damage

and an inflammatory response.[13][14]
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Experimental Protocols for Hazard Assessment
While specific experimental reports on 5-Methylindole are not readily available, its irritancy

potential would be assessed using standardized methodologies, such as those outlined in the

OECD Guidelines for the Testing of Chemicals.

Experimental Workflow for Skin Irritation Assessment (Based on OECD TG 439):

In Vitro Skin Irritation Test

Data Analysis and Classification

Test Substance Application
(5-Methylindole)

Exposure to Reconstructed
Human Epidermis (RhE) Tissue

Incubation Period

MTT Assay to Determine
Cell Viability

Viability > 50%?
(Compared to negative control)

Classified as Non-Irritant
(UN GHS No Category)

Yes

Classified as Irritant
(UN GHS Category 2)

No

Click to download full resolution via product page
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Caption: Workflow for in vitro skin irritation testing.

Methodology (Based on OECD TG 439):[6][15]

A reconstructed human epidermis (RhE) model, which mimics the properties of the human

epidermis, is used.

A precise amount of 5-Methylindole is applied topically to the surface of the RhE tissue.

Following a defined exposure period, the test substance is removed, and the tissue is

incubated.

Cell viability is then assessed using a quantitative method, such as the MTT assay, which

measures mitochondrial activity.

If the cell viability is reduced below a certain threshold (typically ≤ 50%) compared to a

negative control, the substance is classified as an irritant.

Experimental Workflow for Eye Irritation Assessment (Based on OECD TG 405):
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Tiered Testing Strategy

Observation and Classification

Weight-of-Evidence Analysis
(Existing data, in vitro tests)

In Vivo Test Necessary?

Single Animal Test
(Application to one eye)

Yes

Observe for Corneal Opacity,
Iritis, Conjunctival Redness

Corrosive/Severe Irritant Effect?

Stop Test and Classify

Yes

Confirm with Additional Animals
(if necessary)

No

Final Classification based on
Reversibility of Effects

Click to download full resolution via product page

Caption: Decision workflow for acute eye irritation testing.

Methodology (Based on OECD TG 405):[1][4]
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A weight-of-evidence analysis of existing data is conducted first to avoid unnecessary animal

testing.

If an in vivo test is deemed necessary, the substance is applied in a single dose to one eye

of an experimental animal (typically a rabbit), with the other eye serving as a control.

The eye is examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for signs of irritation,

including corneal opacity, iritis, and conjunctival redness and swelling.

Lesions are scored, and the reversibility of the effects is observed over a period of up to 21

days.

Classification is based on the severity and persistence of the observed ocular lesions.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation. Keep people away from and upwind of the spill.

Environmental Precautions: Should not be released into the environment.

Methods for Containment and Clean-up: Sweep up and shovel into suitable containers for

disposal. Avoid dust formation. Keep in suitable, closed containers for disposal.

Disposal Considerations
Dispose of 5-Methylindole and its containers in accordance with local, regional, and national

regulations. The waste should be sent to an approved waste disposal plant.[1]

This guide is intended to provide essential safety and handling information for 5-Methylindole.

It is not exhaustive, and users should always consult the most current Safety Data Sheet (SDS)

from their supplier before use. All laboratory personnel must be trained in the proper handling

of hazardous chemicals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b121678?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b121678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b121678#5-methylindole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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